2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-(4-acetyl-3,5-dimethylpyrazol-1-yl)-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H15Cl2N3O2/c1-8-15(10(3)21)9(2)20(19-8)7-14(22)18-11-4-5-12(16)13(17)6-11/h4-6H,7H2,1-3H3,(H,18,22)
• InChI Key: IJCLHLHBUGZYFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC(=C(C=C2)Cl)Cl)C)C(=O)C
• Molecular Formula: C15H15Cl2N3O2
• Molecular Weight: 340.2 g/mol

Description

2-(4-acetyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-(3,4-dichlorophenyl)acetamide, hereafter referred to as PYAC, is a synthetic compound with a wide range of applications in scientific research. PYAC is a member of the pyrazole family of compounds, which are characterized by their five-membered ring structure. PYAC has been extensively studied due to its potential therapeutic applications, which are discussed in detail in

Scientific Research Applications

PYAC has been widely used in scientific research due to its ability to interact with a variety of biological targets. It has been used in the study of drug metabolism, as well as in the study of protein-protein interactions and enzyme-substrate interactions. It has also been used in the study of receptor-ligand interactions, and has been used to study the effects of various drugs on the central nervous system.

Mechanism of Action

PYAC acts as an antagonist of the GABA-A receptor, which is a major inhibitory neurotransmitter receptor in the brain. It binds to the GABA-A receptor and blocks the action of GABA, resulting in an increase in neuronal excitability. This increase in neuronal excitability is thought to be responsible for the therapeutic effects of PYAC.
Biochemical and Physiological Effects
PYAC has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can lead to an increase in the levels of acetylcholine in the brain, which can have a variety of effects on cognition, memory, and behavior. PYAC has also been shown to increase the levels of the neurotransmitter serotonin, which can lead to an increase in mood and an improvement in cognitive function.

Advantages and Limitations for Lab Experiments

PYAC has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be stored for long periods of time without significant degradation. It is also relatively inexpensive and widely available. One of the main limitations of PYAC is that it is not water-soluble, meaning that it cannot be easily dissolved in aqueous solutions. This can make it difficult to use in certain types of experiments.

Future Directions

The potential therapeutic applications of PYAC are still being explored. One area of research is the use of PYAC in the treatment of anxiety disorders. Studies have shown that PYAC can reduce the symptoms of anxiety in animal models, and further research is needed to determine if these effects can be replicated in humans. Another area of research is the use of PYAC in the treatment of depression. Studies in animal models have shown that PYAC can reduce the symptoms of depression, and further research is needed to determine if these effects can be replicated in humans. Additionally, further research is needed to explore the potential of PYAC as a novel therapeutic agent for a variety of neurological disorders.

Synthesis Methods

PYAC can be synthesized through a variety of methods. The most common method involves the reaction of 3,4-dichlorophenylacetic acid and 4-acetyl-3,5-dimethyl-1H-pyrazole in the presence of anhydrous sodium acetate. This method yields PYAC as the major product in high yields. Other methods of synthesis include the reaction of 3,4-dichlorophenylacetic acid and 4-acetyl-3,5-dimethyl-1H-pyrazole in the presence of anhydrous sodium carbonate, and the reaction of 3,4-dichlorophenylacetic acid and 4-acetyl-3,5-dimethyl-1H-pyrazole in the presence of anhydrous potassium carbonate.